Cas no 64182-21-4 (1H-Pyrazole-4-carboxylic acid, 1-methyl-3-nitro-, ethyl ester)

• Product Name: 1H-Pyrazole-4-carboxylic acid, 1-methyl-3-nitro-, ethyl ester
• CAS No: 64182-21-4
• MF: C₇H₉N₃O₄
• MW: 199.164061307907
• CID: 1679217
• Update Time: 2024-09-03

1H-Pyrazole-4-carboxylic acid, 1-methyl-3-nitro-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxylic acid, 1-methyl-3-nitro-, ethyl ester

• Inchi： 1S/C7H9N3O4/c1-3-14-7(11)5-4-9(2)8-6(5)10(12)13/h4H,3H2,1-2H3
• InChI Key： SPWUBAGXKNSSLW-UHFFFAOYSA-N
• SMILES： N1(C)C=C(C(OCC)=O)C([N+]([O-])=O)=N1

Computed Properties

• Exact Mass: 199.05937

Experimental Properties

• Density: 1.42±0.1 g/cm3(Predicted)
• Boiling Point: 318.0±22.0 °C(Predicted)
• PSA: 87.26
• pka: -4.63±0.10(Predicted)